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Compound of Interest

Compound Name: FR221647

Cat. No.: B1674026

To the esteemed researcher,

Our comprehensive investigation to generate detailed application notes and protocols for the
experimental design of FR221647 treatment has yielded limited specific information directly
associated with this identifier. Through extensive searches of scientific literature and chemical
databases, we have determined that "FR221647" is identified as the chemical compound 1-
[(2R)-1-hydroxy-4-phenylbutan-2-yl]-1H-imidazole-4-carboxamide with the chemical formula
C14H17N302.

While our search has revealed that imidazole carboxamide derivatives as a class are known to
target a variety of biological pathways, including roles as inhibitors of TAK1 (Transforming
growth factor-p-activated kinase 1), PKC-i (Protein Kinase C iota), and PARP-1 (Poly [ADP-
ribose] polymerase 1), we were unable to locate specific research publications or
documentation detailing the precise mechanism of action, validated biological targets, or
established experimental protocols for FR221647 itself.

The absence of this specific data prevents us from fulfilling the core requirements of your
request for detailed, verifiable application notes, quantitative data tables, and experimental
protocols directly pertaining to FR221647. Providing generalized information based on the
broader class of imidazole carboxamide derivatives would be speculative and would not meet
the standards of accuracy and detail required for a scientific audience.

We recommend the following course of action for researchers interested in the experimental
use of FR221647:
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e Primary Literature Search: Conduct a thorough search of chemical and biological databases
using the full chemical name and CAS number (if available) to potentially identify any primary
research articles that may have been published under a different identifier.

o Supplier Inquiry: If FR221647 was obtained from a commercial supplier, we advise
contacting their technical support for any available data sheets, application notes, or citations
to relevant literature.

 In-house Validation: Should you proceed with experimental work, we strongly recommend
initial in-house validation studies to determine the compound's solubility, stability, optimal
concentration range, and cytotoxic effects in your specific experimental system.

We regret that we could not provide the specific, detailed protocols you requested at this time.
We are committed to providing accurate and well-supported scientific information, and in this
instance, the available data for FR221647 is insufficient to do so.

 To cite this document: BenchChem. [Application Notes and Protocols for FR221647
Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674026#experimental-design-for-fr221647-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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